Cas no 2381-13-7 ( )

• Product Name: &nbsp
• CAS No: 2381-13-7
• MF: C₁₉H₁₄ClN
• MW: 291.774163722992
• CID: 912775
• PubChem ID: 351591
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 9-chloro-5,6-dimethylbenzo[c]acridine
• 9-Chlor-5,6-dimethyl-benz[c]acridin
• 9-chloro-5,6-dimethyl-benz[c]acridine
• AC1L6YM8
• NSC522260
• 2381-13-7
• NSC-522260
• DTXSID80325965
•  

• Inchi： 1S/C19H14ClN/c1-11-12(2)17-10-13-9-14(20)7-8-18(13)21-19(17)16-6-4-3-5-15(11)16/h3-10H,1-2H3
• InChI Key： QKRYQKRGQCQHBK-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C1C(C3C=CC=CC=3C(C)=C1C)=N2

Computed Properties

• Exact Mass: 291.08162
• Monoisotopic Mass: 291.081477
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 6.1

Experimental Properties

• Density: 1.271
• Boiling Point: 501.4°C at 760 mmHg
• Flash Point: 288.7°C
• Refractive Index: 1.738
• PSA: 12.89
• LogP: 5.81140